Cas no 71839-12-8 (methyl 4-(butylamino)benzoate)

methyl 4-(butylamino)benzoate structure
methyl 4-(butylamino)benzoate structure
Product Name:methyl 4-(butylamino)benzoate
CAS No:71839-12-8
MF:C12H17NO2
MW:207.268883466721
CID:823995
PubChem ID:12045722
Update Time:2025-07-31

methyl 4-(butylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(butylamino)benzoate
    • benzoic acid, 4-(butylamino)-, methyl ester
    • LogP
    • 4-(Butylamino)benzoic acid methyl ester
    • N-Butyl-4-(methoxycarbonyl)aniline
    • E79666
    • Q27293724
    • NS00008535
    • MFCD11177285
    • UNII-X9B9Y98RNJ
    • Tetracaine hydrochloride specified impurity C [EP]
    • FT-0662574
    • EN300-165807
    • IHRPJNDVWBJCEH-UHFFFAOYSA-N
    • TETRACAINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
    • CS-0297703
    • BS-45143
    • EC 700-310-2
    • WCA83912
    • SCHEMBL14149520
    • X9B9Y98RNJ
    • 4-(Butylamino)-benzoic acid, methyl ester
    • 71839-12-8
    • DTXSID601260461
    • AKOS009047700
    • Tetracaine hydrochloride specified impurity C
    • TETRACAINE HYDROCHLORIDE IMPURITY C (EP IMPURITY)
    • DB-370857
    • MDL： MFCD11177285
    • Inchi： 1S/C12H17NO2/c1-3-4-9-13-11-7-5-10(6-8-11)12(14)15-2/h5-8,13H,3-4,9H2,1-2H3
    • InChI Key： IHRPJNDVWBJCEH-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CC(=CC=1)NCCCC)=O

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.055
  • Melting Point: 104 ºC
  • PSA: 38.33

methyl 4-(butylamino)benzoate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport

methyl 4-(butylamino)benzoate Pricemore >>

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methyl 4-(butylamino)benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:71839-12-8)methyl 4-(butylamino)benzoate
Order Number:A1221817
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:02
Price ($):317/1109
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:71839-12-8)methyl 4-(butylamino)benzoate
A1221817
Purity:99%/99%
Quantity:1g/5g
Price ($):317/1109
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